Cas no 649569-72-2 (Propanedioic acid, [[5-(4-methylphenyl)-3-thienyl]methyl]-, diethyl ester)

Propanedioic acid, [[5-(4-methylphenyl)-3-thienyl]methyl]-, diethyl ester structure
649569-72-2 structure
Product name:Propanedioic acid, [[5-(4-methylphenyl)-3-thienyl]methyl]-, diethyl ester
CAS No:649569-72-2
MF:C19H22O4S
MW:346.440584659576
CID:411055
PubChem ID:71377814

Propanedioic acid, [[5-(4-methylphenyl)-3-thienyl]methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, [[5-(4-methylphenyl)-3-thienyl]methyl]-, diethyl ester
    • diethyl 2-[[5-(4-methylphenyl)thiophen-3-yl]methyl]propanedioate
    • DTXSID60800442
    • Diethyl {[5-(4-methylphenyl)thiophen-3-yl]methyl}propanedioate
    • 649569-72-2
    • Inchi: InChI=1S/C19H22O4S/c1-4-22-18(20)16(19(21)23-5-2)10-14-11-17(24-12-14)15-8-6-13(3)7-9-15/h6-9,11-12,16H,4-5,10H2,1-3H3
    • InChI Key: YAFNWROIZGDRNN-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C(CC1=CSC(=C1)C2=CC=C(C=C2)C)C(=O)OCC

Computed Properties

  • Exact Mass: 346.12396
  • Monoisotopic Mass: 346.12388035g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 80.8Ų

Experimental Properties

  • PSA: 52.6

Propanedioic acid, [[5-(4-methylphenyl)-3-thienyl]methyl]-, diethyl ester Related Literature

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